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Compound of Interest

Compound Name: 3-Phosphono-D-alanine

CAS No.: 128241-72-5

Cat. No.: B1267884

Get Quote

Executive Summary
3-Phosphono-D-alanine (also known as D-AP3 or D-2-amino-3-phosphonopropionic acid) is a

selective, competitive antagonist of metabotropic glutamate receptors (mGluRs) and a

structural analog of glutamate. Unlike phosphate esters, D-AP3 contains a direct carbon-

phosphorus (C-P) bond, conferring unique hydrolytic stability.

Successful application of D-AP3 in pharmacological assays hinges on overcoming its

zwitterionic insolubility and maintaining its stability against oxidative stress.[1] This guide

provides the physicochemical grounding and validated protocols to ensure compound integrity

from the balance to the bioassay.

Physicochemical Profile
Understanding the ionization state of D-AP3 is critical for solubilization. As an amino acid

analog with a phosphonic acid group, it possesses multiple ionizable sites.[1]
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Property Value / Characteristic Technical Implication

Formula C₃H₈NO₅P MW: 169.07 g/mol

Structure
Phosphonic acid analog of

Aspartic Acid

Mimics glutamate/aspartate

binding pharmacophores.[2]

pKa Values

(Phosphonate)

(Carboxyl)

(Phosphonate)

(Amine)

The molecule is highly charged

at physiological pH.[1][2]

Isoelectric Point (pI) ~2–3 (Acidic)

Critical: Minimal solubility

occurs at the pI.[2] You must

adjust pH away from this range

to dissolve.[1]

Hygroscopicity Moderate to High

Store with desiccant; absorb

moisture leads to weighing

errors.

Solubility Guide
D-AP3 exhibits poor solubility in pure water and organic solvents due to its zwitterionic crystal

lattice energy.[1] Solubilization requires shifting the pH to generate a net charge, disrupting the

lattice.

Solvent Compatibility Matrix
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Solvent Solubility Rating Max Conc. Notes

Water (Neutral) Low / Poor < 5 mM

Slow to dissolve; often

forms a suspension.

[1][2] Not

recommended.

1.0 eq. NaOH (aq) Excellent 100 mM

Preferred Method.

Forms the sodium

salt, highly soluble.

0.1 M HCl (aq) Good ~50 mM

Soluble, but acidic

stocks may degrade

sensitive biological

targets upon addition.

DMSO Very Poor < 1 mM

Not recommended. D-

AP3 is too

polar/charged for

DMSO.[1]

Ethanol Insoluble - Causes precipitation.

PBS (pH 7.4) Moderate ~10 mM

Soluble only if low

concentrations are

used; stock prep in

PBS is inefficient.

The "1.0 Equivalent Base" Rule
To achieve high concentrations (e.g., 100 mM stock), you must convert the acid form to a salt.

Mechanism: Adding 1 molar equivalent of NaOH deprotonates the most acidic

phosphonate/carboxyl groups, creating a soluble anionic species.

Caution: Do not exceed pH 8.5 during solubilization if avoiding potential racemization

(though D-AP3 is relatively resistant).[1]

Stability Assessment
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Hydrolytic Stability (The C-P Bond Advantage)
Unlike phosphate esters (C-O-P), which are susceptible to phosphatase cleavage, D-AP3

features a Carbon-Phosphorus (C-P) bond.

Enzymatic Resistance: Highly resistant to phosphatases and esterases in cell culture.

Chemical Stability: Resistant to acid/base hydrolysis under mild conditions.[1]

Thermal and Storage Stability[1][3][4]
Solid State: Stable for >2 years at -20°C when protected from moisture.[1]

Aqueous Solution:

4°C: Stable for ~1 week. Risk of microbial growth due to amino acid backbone.[1]

-20°C: Stable for 3–6 months.[1]

-80°C: Stable for >1 year.[1][3]

Freeze-Thaw: Avoid repeated cycles.[1] Aliquot stocks immediately after preparation.[1]

Degradation Pathways[1][5]
Oxidation: The amine group can oxidize over long periods if exposed to air/light.[1]

Microbial Contamination: Phosphate/Nitrogen-rich solutions are growth media for bacteria.

Always sterile filter (0.22 µm) stock solutions.[1]

Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution (10
mL)
Target: Dissolve 169.1 mg of D-AP3 to make 10 mL of 100 mM stock.

Weighing: Accurately weigh 169.1 mg of D-AP3 powder into a 15 mL conical tube.
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Solvent Calculation: You require 1.0 molar equivalent of NaOH.[1][4]

Moles of D-AP3 = 1 mmol.[1]

Moles of NaOH required = 1 mmol.[1]

Solubilization:

Add 1.0 mL of 1.0 N NaOH directly to the powder.[1]

Vortex vigorously.[1] The powder should dissolve rapidly.[1]

Note: If particles remain, add 1.0 N NaOH in 10 µL increments, vortexing between

additions, until clear.

Dilution: Add distilled/deionized water (approx. 8-9 mL) to bring the final volume to 10.0 mL.

pH Check: Verify pH is between 7.0 and 8.0. Adjust with dilute HCl or NaOH if necessary.[1]

Sterilization: Pass through a 0.22 µm PES syringe filter into a sterile tube.

Aliquot: Dispense into 500 µL aliquots and freeze at -20°C.

Protocol B: Stability Testing via HPLC (Optional
Validation)
If validating shelf-life, use the following conditions:

Column: Anion Exchange (SAX) or HILIC column (C18 is ineffective for such polar

compounds).[2]

Mobile Phase: Buffer A: 20 mM Ammonium Acetate (pH 4.0); Buffer B: Acetonitrile.[1]

Detection: UV at 210 nm (low sensitivity) or ELSD/CAD (preferred for non-chromophores).[1]

[2]

Visualization of Workflows
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Diagram 1: Solubilization Decision Tree
This workflow ensures the correct solvent choice based on the experimental concentration

required.[1]

Start: Solid D-AP3

Target Concentration?

< 5 mM (Working Solution) > 10 mM (Stock Solution)

Dissolve in H2O/Buffer

Direct Add

Add 1.0 eq. NaOH

Require Ionization

Solution Clear?

Sonicate / Warm (37°C)

No (Cloudy)

Sterile Filter (0.22 µm)

Yes (Clear)

Click to download full resolution via product page

Caption: Decision logic for solubilizing D-AP3. High concentrations require base equivalents to

overcome zwitterionic lattice energy.
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Diagram 2: Stability & Degradation Logic
Comparison of D-AP3 (Phosphonate) vs. Standard Phosphates.

D-AP3
(C-P Bond)

Phosphatase
Enzymes

Acid/Base
Hydrolysis

Phosphate Ester
(C-O-P Bond)

STABLE
No Cleavage

D-AP3

UNSTABLE
Cleavage to Alcohol

Phosphate

D-AP3

Phosphate

Click to download full resolution via product page

Caption: Mechanistic basis for D-AP3 stability. The C-P bond confers resistance to enzymatic

and chemical hydrolysis compared to biological phosphates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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